Cas no 1374247-42-3 (Potassium 2,6-dimethoxy-3-pyridinetrifluoroborate)

• Product Name: Potassium 2,6-dimethoxy-3-pyridinetrifluoroborate
• CAS No: 1374247-42-3
• MF: C₇H₈BF₃KNO₂
• MW: 245.048433303833
• CID: 2209378
• PubChem ID: 329766179
• Update Time: 2025-05-24

Potassium 2,6-dimethoxy-3-pyridinetrifluoroborate Chemical and Physical Properties

Names and Identifiers

• Potassium 2,6-dimethoxy-3-pyridinetrifluoroborate
• potassium;(2,6-dimethoxypyridin-3-yl)-trifluoroboranuide
• 1374247-42-3
• potassium2,6-dimethoxy-3-pyridinetrifluoroborate
• Potassium 2,6-dimethoxypyridine-3-trifluoroborate, 97%
• F88197
• MFCD22124437
• POTASSIUM (2,6-DIMETHOXYPYRIDIN-3-YL)TRIFLUOROBORANUIDE
• EN300-7405359

• MDL： MFCD22124437
• Inchi： 1S/C7H8BF3NO2.K/c1-13-6-4-3-5(8(9,10)11)7(12-6)14-2;/h3-4H,1-2H3;/q-1;+1
• InChI Key： OOZVNYRZKSCHOM-UHFFFAOYSA-N
• SMILES： [K+].F[B-](C1=CC=C(N=C1OC)OC)(F)F

Computed Properties

• Exact Mass: 245.0237246g/mol
• Monoisotopic Mass: 245.0237246g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 31.4

Experimental Properties

• Melting Point: 271-276 °C

Potassium 2,6-dimethoxy-3-pyridinetrifluoroborate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：2-8°C

Additional information on Potassium 2,6-dimethoxy-3-pyridinetrifluoroborate

Recent Advances in Potassium 2,6-dimethoxy-3-pyridinetrifluoroborate (CAS: 1374247-42-3) Research

Potassium 2,6-dimethoxy-3-pyridinetrifluoroborate (CAS: 1374247-42-3) has emerged as a significant compound in the field of chemical biology and pharmaceutical research. This boronic acid derivative is widely recognized for its utility in Suzuki-Miyaura cross-coupling reactions, a cornerstone in the synthesis of complex organic molecules, including pharmaceuticals and agrochemicals. Recent studies have highlighted its role in facilitating the construction of heterocyclic frameworks, which are pivotal in drug discovery and development.

One of the key advancements in the application of Potassium 2,6-dimethoxy-3-pyridinetrifluoroborate is its use in the synthesis of novel pyridine-based compounds. Researchers have demonstrated its efficacy in forming carbon-carbon bonds under mild conditions, which is critical for the development of bioactive molecules. A 2023 study published in the Journal of Medicinal Chemistry showcased its application in the synthesis of potential kinase inhibitors, underscoring its versatility in medicinal chemistry.

In addition to its synthetic utility, recent investigations have explored the physicochemical properties of Potassium 2,6-dimethoxy-3-pyridinetrifluoroborate. Advanced spectroscopic techniques, including NMR and X-ray crystallography, have been employed to elucidate its structural characteristics. These studies have provided valuable insights into its stability and reactivity, which are essential for optimizing its use in industrial and laboratory settings.

Another notable development is the integration of Potassium 2,6-dimethoxy-3-pyridinetrifluoroborate into flow chemistry systems. Researchers have reported enhanced reaction efficiency and scalability when this compound is used in continuous flow processes. This innovation is particularly relevant for the pharmaceutical industry, where the demand for scalable and sustainable synthetic methods is growing.

Looking ahead, the potential applications of Potassium 2,6-dimethoxy-3-pyridinetrifluoroborate are expanding into areas such as materials science and catalysis. Preliminary studies suggest its utility in the development of organic electronic materials and as a ligand in transition metal catalysis. These findings open new avenues for interdisciplinary research and innovation.

In conclusion, Potassium 2,6-dimethoxy-3-pyridinetrifluoroborate (CAS: 1374247-42-3) continues to be a valuable tool in chemical and pharmaceutical research. Its versatility, coupled with recent advancements in its application and understanding, positions it as a compound of significant interest for future studies. Researchers are encouraged to explore its potential further, particularly in the context of drug discovery and sustainable chemistry.